Cas no 1806451-72-8 (2,6-Dimethyl-4-nitrophenylacetic acid)

• Product Name: 2,6-Dimethyl-4-nitrophenylacetic acid
• CAS No: 1806451-72-8
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5001407
• PubChem ID: 118993978
• Update Time: 2025-06-09

2,6-Dimethyl-4-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-nitrophenylacetic acid

• Inchi： 1S/C10H11NO4/c1-6-3-8(11(14)15)4-7(2)9(6)5-10(12)13/h3-4H,5H2,1-2H3,(H,12,13)
• InChI Key： DRBOKODRCAMMMI-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=CC(=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 1.9
• Topological Polar Surface Area: 83.1

Additional information on 2,6-Dimethyl-4-nitrophenylacetic acid

2,6-Dimethyl-4-nitrophenylacetic Acid

2,6-Dimethyl-4-nitrophenylacetic acid (CAS No: 1806451-72-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a nitro group and two methyl substituents on the aromatic ring, has been extensively studied for its potential applications in drug development and material science. The long-chain carboxylic acid moiety attached to the aromatic ring contributes to its versatility in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of nitrophenylacetic acids as intermediates in the synthesis of bioactive compounds. The substituent effects on the aromatic ring, particularly the presence of methyl groups at positions 2 and 6, play a crucial role in modulating the compound's physicochemical properties. These substituents not only influence the aromatic stability but also enhance the compound's solubility in organic solvents, making it an ideal candidate for further functionalization.

The nitro group at position 4 is a key functional group that imparts strong electron-withdrawing effects on the aromatic ring. This characteristic makes 2,6-dimethyl-4-nitrophenylacetic acid highly reactive in electrophilic substitution reactions. Researchers have utilized this property to develop novel derivatives with enhanced biological activities, such as anti-inflammatory and antioxidant properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase enzymes, which are key targets in pain management.

In addition to its role in drug discovery, 2,6-dimethyl-4-nitrophenylacetic acid has found applications in the synthesis of advanced materials. Its ability to form stable metal complexes has been explored for use in catalysis and sensor technologies. A recent breakthrough reported in *Nature Materials* revealed that this compound can serve as a precursor for creating highly sensitive sensors capable of detecting trace amounts of heavy metals in environmental samples.

The synthesis of 2,6-dimethyl-4-nitrophenylacetic acid involves a multi-step process that typically begins with nitration of an aromatic precursor followed by alkylation and oxidation steps. The optimization of these steps has been a focal point for chemists aiming to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process, making it more efficient and scalable.

From an environmental standpoint, understanding the degradation pathways of 2,6-dimethyl-4-nitrophenylacetic acid is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions suggest that this compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in natural systems.

In conclusion, 2,6-dimethyl-4-nitrophenylacetic acid stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in medicine and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific knowledge.